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Compound of Interest

Compound Name: Versimide

Cat. No.: B15549455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Versimide is a natural product produced by the fungus Alternaria alternata.[1] Its chemical

structure, methyl 2-[(3R)-3-methyl-2,5-dioxopyrrolidin-1-yl]prop-2-enoate, points to its

classification as an organonitrogen and organooxygen compound.[1] With a molecular formula

of C9H11NO4 and a molecular weight of 197.19 g/mol , versimide belongs to a class of

compounds that are of interest to researchers in natural product chemistry and drug discovery

due to the diverse biological activities often associated with metabolites from Alternaria

species.

This technical guide provides a summary of the known structural information for versimide and

presents a generalized, yet detailed, overview of the experimental protocols and spectroscopic

data that would be anticipated during its isolation and structure elucidation. While the original

primary literature containing the specific experimental data for versimide could not be located,

this guide has been constructed based on established methodologies for the characterization

of fungal metabolites and theoretical spectroscopic predictions for its known structure.

Core Structure and Properties
The fundamental structural and chemical properties of versimide are summarized in the table

below.
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Property Value Source

Molecular Formula C9H11NO4 PubChem[1]

Molecular Weight 197.19 g/mol PubChem[1]

IUPAC Name

methyl 2-[(3R)-3-methyl-2,5-

dioxopyrrolidin-1-yl]prop-2-

enoate

PubChem[1]

CAS Number 30270-17-8 PubChem[1]

Canonical SMILES
C[C@@H]1CC(=O)N(C1=O)C

(=C)C(=O)OC
PubChem[1]

Experimental Protocols
The following sections detail the typical experimental methodologies that would be employed

for the isolation and structural characterization of versimide from its fungal source, Alternaria

alternata.

Fungal Culture and Metabolite Extraction
A representative protocol for the cultivation of Alternaria alternata and extraction of its

secondary metabolites is as follows:

Fungal Inoculation and Growth: Cultures of Alternaria alternata are typically grown on a solid

agar medium, such as Potato Dextrose Agar (PDA), or in a liquid broth, like Potato Dextrose

Broth (PDB), to generate sufficient biomass. The cultures are incubated under controlled

conditions of temperature and light to promote the production of secondary metabolites.

Extraction: The fungal biomass and the culture medium are extracted with an organic

solvent, commonly ethyl acetate or methanol. This process is often repeated multiple times

to ensure a thorough extraction of the fungal metabolites.

Solvent Evaporation: The organic solvent is removed under reduced pressure using a rotary

evaporator to yield a crude extract containing a mixture of fungal metabolites, including

versimide.
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Chromatographic Purification
The crude extract is then subjected to a series of chromatographic techniques to isolate

versimide in a pure form.

Column Chromatography: The crude extract is first fractionated using column

chromatography over a stationary phase like silica gel. A gradient of solvents with increasing

polarity (e.g., a hexane-ethyl acetate gradient) is used to elute the compounds. Fractions are

collected and monitored by Thin Layer Chromatography (TLC).

High-Performance Liquid Chromatography (HPLC): Fractions containing the compound of

interest are further purified by preparative or semi-preparative HPLC. A C18 column is

commonly used with a mobile phase consisting of a mixture of water and acetonitrile or

methanol, often with a small amount of an acid like formic acid to improve peak shape.

Spectroscopic Data for Structure Elucidation
The following tables summarize the expected spectroscopic data for versimide based on its

known chemical structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for the elucidation of the chemical structure of

organic molecules. For versimide, a standard set of NMR experiments would be conducted in

a deuterated solvent such as chloroform-d (CDCl3) or dimethyl sulfoxide-d6 (DMSO-d6).

Table 1: Predicted ¹H NMR Spectroscopic Data for Versimide
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~6.5 s 1H =CHa

~5.9 s 1H =CHb

~3.8 s 3H -OCH3

~3.0-3.2 m 1H -CH(CH3)-

~2.7-2.9 m 1H -CHaH-CO-

~2.4-2.6 m 1H -CHbH-CO-

~1.2 d 3H -CH(CH3)-

Table 2: Predicted ¹³C NMR Spectroscopic Data for Versimide

Chemical Shift (δ) ppm Assignment

~175 C=O (succinimide)

~173 C=O (succinimide)

~165 C=O (ester)

~135 C=C (quaternary)

~128 CH2=C

~52 -OCH3

~35 -CH(CH3)-

~33 -CH2-CO-

~15 -CH(CH3)-

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule.
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Table 3: Predicted IR Absorption Frequencies for Versimide

Wavenumber (cm⁻¹) Intensity Assignment

~3000-2850 Medium C-H stretch (aliphatic)

~1770 Strong C=O stretch (imide, symmetric)

~1700 Strong
C=O stretch (imide,

asymmetric)

~1720 Strong
C=O stretch (α,β-unsaturated

ester)

~1640 Medium C=C stretch (alkene)

~1250 Strong C-O stretch (ester)

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule.

Table 4: Predicted Mass Spectrometry Data for Versimide

m/z Ion

197.07 [M]+ (Molecular Ion)

166.06 [M - OCH3]+

138.06 [M - COOCH3]+

99.04 [Succinimide fragment]+

Visualization of the Elucidation Workflow
The following diagram illustrates a generalized workflow for the isolation and structure

elucidation of a natural product like versimide.
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A generalized workflow for the isolation and structure elucidation of versimide.
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Conclusion
This technical guide provides a comprehensive overview of the known structural information for

versimide and outlines the standard experimental procedures and expected spectroscopic

data associated with its characterization. While the primary literature with explicit experimental

details for versimide remains elusive, the information presented here, based on established

principles of natural product chemistry, serves as a valuable resource for researchers and

scientists interested in this and similar fungal metabolites. Further investigation into the

bioactivity of versimide could reveal its potential in drug development and other scientific

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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